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Compound of Interest

Compound Name: 3-Aminocyclohexanol

Cat. No.: B3135877 Get Quote

The proper disposal of 3-Aminocyclohexanol is a critical aspect of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals,

adherence to established protocols is paramount to ensure a safe working environment and

compliance with regulations. This guide provides essential, immediate safety and logistical

information for the operational and disposal plans concerning 3-Aminocyclohexanol.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with 3-Aminocyclohexanol. Although classifications can vary, it is often treated as a

substance that is harmful if swallowed and may cause skin and serious eye irritation or

damage.[1][2] Always consult the specific Safety Data Sheet (SDS) for the particular isomer

and batch you are handling.

Personal Protective Equipment (PPE): When handling 3-Aminocyclohexanol for disposal, the

following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of dust or aerosols, use a NIOSH-approved respirator.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3135877?utm_src=pdf-interest
https://www.benchchem.com/product/b3135877?utm_src=pdf-body
https://www.benchchem.com/product/b3135877?utm_src=pdf-body
https://www.benchchem.com/product/b3135877?utm_src=pdf-body
https://amino.bio/blogs/safety-first/practice-safe-science
https://d-nb.info/1220424633/34
https://www.benchchem.com/product/b3135877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3135877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Aminocyclohexanol, which is

essential for its safe handling and storage prior to disposal.

Property Value

Molecular Formula C₆H₁₃NO

Molecular Weight 115.17 g/mol

Appearance Off-white to pale pink solid

Melting Point 64-69 °C

Boiling Point 201.1 °C at 760 mmHg

Flash Point 75.4 °C

Density 1.037 g/cm³

Solubility
Soluble in Chloroform, Dichloromethane,

Methanol

Note: Physical properties can vary slightly between isomers.

Disposal Procedures
The primary and only recommended method for the disposal of 3-Aminocyclohexanol is
through a licensed and approved professional waste disposal service.[4] Do not attempt to

neutralize or dispose of this chemical down the drain or in regular solid waste.[5] Laboratory-

scale neutralization protocols for this specific compound are not well-established and could

lead to hazardous reactions.

Step-by-Step Disposal Protocol
Segregation and Storage:
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Store waste 3-Aminocyclohexanol separately from incompatible materials. As a general

rule for amines and alcohols, they should be segregated from acids, oxidizers, and other

reactive chemicals.[6]

Keep the waste in a well-sealed, properly labeled container. Whenever possible, use the

original container.

The container should be stored in a designated, cool, dry, and well-ventilated waste

accumulation area.

Waste Collection and Labeling:

For pure, unused 3-Aminocyclohexanol, label the container clearly with the chemical

name and associated hazards.

For solutions or mixtures containing 3-Aminocyclohexanol, label the container with the

names of all components and their approximate concentrations.

Ensure the container is clean on the outside to prevent accidental exposure.

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste contractor to schedule a pickup.

Provide them with accurate information about the waste, including its composition and

quantity.

Spill and Emergency Procedures
In the event of a spill, follow these steps:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust.[3]

For liquid spills, use an inert absorbent material.
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Collect Waste: Place the spilled material and any contaminated cleaning supplies into a

sealed, labeled container for hazardous waste.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Seek Medical Attention: If skin or eye contact occurs, flush the affected area with copious

amounts of water for at least 15 minutes and seek immediate medical attention. If inhaled,

move to fresh air.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-
Aminocyclohexanol.
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Disposal workflow for 3-Aminocyclohexanol.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 3-Aminocyclohexanol, fostering a culture of safety and environmental

stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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